Cas no 2229610-61-9 (1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine)

• Product Name: 1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine
• CAS No: 2229610-61-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6015884
• PubChem ID: 165704476
• Update Time: 2025-06-15

1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine
• EN300-1772319
• 1-[6-(propan-2-yloxy)pyridin-2-yl]cyclohexan-1-amine
• 2229610-61-9

• Inchi： 1S/C14H22N2O/c1-11(2)17-13-8-6-7-12(16-13)14(15)9-4-3-5-10-14/h6-8,11H,3-5,9-10,15H2,1-2H3
• InChI Key： IHORQGQGYAJIFJ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=CC(C2(CCCCC2)N)=N1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine

Research Brief on 1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine (CAS: 2229610-61-9): Recent Advances and Applications

1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine (CAS: 2229610-61-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings related to this compound, providing insights into its current applications and future directions.

The compound's structure features a cyclohexylamine core linked to a pyridine moiety via an isopropoxy bridge, which contributes to its unique chemical and biological properties. Recent synthetic efforts have focused on optimizing the yield and purity of 1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine, with advancements in catalytic methods and green chemistry approaches. These improvements have facilitated its broader use in preclinical and clinical research.

Pharmacological studies have identified 1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine as a modulator of key biological pathways, including interactions with neurotransmitter receptors and enzymes involved in inflammatory responses. In vitro and in vivo experiments have demonstrated its efficacy in models of neurological disorders and chronic inflammation, suggesting potential applications in treating conditions such as Alzheimer's disease and rheumatoid arthritis.

Recent clinical trials have further investigated the safety and pharmacokinetics of this compound, with preliminary results indicating favorable bioavailability and tolerability profiles. These findings support its progression into later-phase trials, where its therapeutic potential will be further evaluated. Additionally, structure-activity relationship (SAR) studies have been conducted to refine the compound's design, enhancing its selectivity and potency.

In conclusion, 1-6-(propan-2-yloxy)pyridin-2-ylcyclohexan-1-amine represents a promising avenue for drug discovery, with ongoing research uncovering new applications and optimizing its properties. Future studies will likely focus on expanding its therapeutic indications and improving synthetic scalability, ensuring its viability as a clinical candidate. This brief underscores the importance of continued investment in research and development to fully realize the potential of this compound.